Cas no 113049-34-6 (1-Piperazinecarbothioamide,4-formyl-N-methyl-)
1-Piperazinecarbothioamide,4-formyl-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarbothioamide,4-formyl-N-methyl-
- 1-Piperazinecarbothioamide,4-formyl-N-methyl-(9CI)
- 4-FORMYL-N-METHYLPIPERAZINE-1-CARBOTHIOAMIDE
- 4-((METHYLAMINO)THIOXOMETHYL)PIPERAZINECARBALDEHYDE
- 4-[(methylamino)thioxomethyl]piperazinecarbaldehyde
- AC1MZF1Y
- ACMC-20mhen
- AG-D-32640
- CTK4A8081
- N-methyl-[4-formyl-1-piperazinyl]carbothioamide
- SBB062297
- MS-9956
- AKOS022170558
- SCHEMBL9513526
- DTXSID00397245
- MFCD02828032
- 113049-34-6
-
- MDL: MFCD02828032
- Inchi: 1S/C7H13N3OS/c1-8-7(12)10-4-2-9(6-11)3-5-10/h6H,2-5H2,1H3,(H,8,12)
- InChI Key: DMHDHAVZJJCKSB-UHFFFAOYSA-N
- SMILES: S=C(NC)N1CCN(C=O)CC1
Computed Properties
- Exact Mass: 187.07809
- Monoisotopic Mass: 187.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 67.7Ų
Experimental Properties
- PSA: 35.58
1-Piperazinecarbothioamide,4-formyl-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB164548-1 g |
4-((Methylamino)thioxomethyl)piperazinecarbaldehyde |
113049-34-6 | 1 g |
€132.50 | 2023-07-20 | ||
| abcr | AB164548-2 g |
4-((Methylamino)thioxomethyl)piperazinecarbaldehyde |
113049-34-6 | 2 g |
€167.50 | 2023-07-20 | ||
| abcr | AB164548-5 g |
4-((Methylamino)thioxomethyl)piperazinecarbaldehyde |
113049-34-6 | 5 g |
€290.00 | 2023-07-20 | ||
| abcr | AB164548-10 g |
4-((Methylamino)thioxomethyl)piperazinecarbaldehyde |
113049-34-6 | 10 g |
€325.00 | 2023-07-20 | ||
| abcr | AB164548-1g |
4-((Methylamino)thioxomethyl)piperazinecarbaldehyde; . |
113049-34-6 | 1g |
€132.50 | 2025-04-22 | ||
| abcr | AB164548-2g |
4-((Methylamino)thioxomethyl)piperazinecarbaldehyde; . |
113049-34-6 | 2g |
€167.50 | 2025-04-22 | ||
| abcr | AB164548-5g |
4-((Methylamino)thioxomethyl)piperazinecarbaldehyde; . |
113049-34-6 | 5g |
€290.00 | 2025-04-22 | ||
| abcr | AB164548-10g |
4-((Methylamino)thioxomethyl)piperazinecarbaldehyde; . |
113049-34-6 | 10g |
€325.00 | 2025-04-22 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632634-1mg |
4-Formyl-N-methylpiperazine-1-carbothioamide |
113049-34-6 | 98% | 1mg |
¥556.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632634-2mg |
4-Formyl-N-methylpiperazine-1-carbothioamide |
113049-34-6 | 98% | 2mg |
¥504.00 | 2024-08-09 |
1-Piperazinecarbothioamide,4-formyl-N-methyl- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 1-Piperazinecarbothioamide,4-formyl-N-methyl-
Introduction to 1-Piperazinecarbothioamide,4-formyl-N-methyl- (CAS No. 113049-34-6)
1-Piperazinecarbothioamide,4-formyl-N-methyl- (CAS No. 113049-34-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the piperazine derivatives class, which is renowned for its versatility in drug design due to its ability to interact with biological targets in multiple ways. The presence of both a formyl group and a thioamide moiety in its molecular structure imparts distinct reactivity and functional properties, making it a valuable intermediate in the synthesis of complex pharmaceutical molecules.
The structure of 1-Piperazinecarbothioamide,4-formyl-N-methyl- features a six-membered aromatic ring substituted with an amine group at the 1-position, a formyl group at the 4-position, and a thioamide moiety at the 2-position. This arrangement not only enhances its solubility and stability but also facilitates its participation in various chemical reactions, including condensation, cyclization, and nucleophilic addition. These characteristics make it an excellent candidate for further derivatization and functionalization, which are crucial steps in the development of novel therapeutic agents.
In recent years, 1-Piperazinecarbothioamide,4-formyl-N-methyl- has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized it to develop inhibitors targeting enzymes involved in inflammatory pathways. The formyl group serves as a reactive site for condensation reactions with various heterocycles, while the thioamide moiety can undergo transformations such as oxidation or reduction to yield different functional groups. These properties have enabled the creation of libraries of compounds with diverse pharmacological profiles.
Moreover, the pharmacological significance of 1-Piperazinecarbothioamide,4-formyl-N-methyl- has been highlighted in several cutting-edge studies. A notable example is its application in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. By modifying its structure through strategic substitutions, researchers have been able to enhance binding affinity and selectivity towards specific kinases. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.
Recent advancements in computational chemistry have further propelled the study of 1-Piperazinecarbothioamide,4-formyl-N-methyl- by enabling high-throughput virtual screening and molecular docking simulations. These techniques have allowed scientists to predict potential interactions between this compound and biological targets with remarkable accuracy. Such simulations have not only expedited the drug discovery process but also provided insights into the structural requirements for optimal activity. This synergy between experimental and computational methods has been instrumental in optimizing synthetic routes and improving yields.
The synthetic methodologies employed for preparing 1-Piperazinecarbothioamide,4-formyl-N-methyl- are another area of intense research. Traditional approaches often involve multi-step sequences that require careful control of reaction conditions to avoid side products. However, recent innovations have introduced more efficient synthetic routes that minimize purification steps while maintaining high purity standards. For example, catalytic methods using transition metals have been successfully applied to streamline certain transformations, thereby reducing costs and environmental impact.
In addition to its pharmaceutical applications, 1-Piperazinecarbothioamide,4-formyl-N-methyl- has shown promise in material science research. Its unique structural features make it suitable for designing polymers with enhanced thermal stability and mechanical strength. Researchers have explored its incorporation into polymeric matrices to improve material properties without compromising biocompatibility. This interdisciplinary approach highlights the broad utility of this compound beyond traditional medicinal chemistry applications.
The regulatory considerations associated with 1-Piperazinecarbothioamide,4-formyl-N-methyl- are also worth mentioning. As a key intermediate in drug synthesis, it must comply with stringent quality control measures to ensure safety and efficacy upon final product formulation. Regulatory agencies require thorough documentation of synthetic pathways, impurity profiles, and stability data before approving its use in commercial applications. Compliance with these guidelines ensures that pharmaceutical products derived from this compound meet rigorous standards.
Looking ahead, future directions in the study of 1-Piperazinecarbothioamide,4-formyl-N-methyl- are likely to focus on expanding its therapeutic applications through innovative chemical modifications. Researchers are exploring novel derivatives that could exhibit improved pharmacokinetic profiles or enhanced target specificity. Additionally, green chemistry principles may guide future synthetic efforts by emphasizing sustainable practices that reduce waste and energy consumption.
In conclusion, 1-Piperazinecarbothioamide,4-formyl-N-methyl-(CAS No. 113049-34-6) stands as a pivotal compound in modern pharmaceutical research due to its versatile structural features and broad applicability across multiple disciplines.* Its continued study promises to yield groundbreaking advancements in drug development,* material science,* and synthetic methodologies.* As scientific understanding evolves,* so too will*the*compelling*applications*and*innovations*enabled by this remarkable molecule.*
113049-34-6 (1-Piperazinecarbothioamide,4-formyl-N-methyl-) Related Products
- 64574-95-4(1-Piperazinecarbothioamide,N,4-dimethyl-)
- 433310-46-4(1-Piperazinecarbothioamide,N,4-diethyl-(9CI))
- 388118-53-4(4-acetylpiperazine-1-carbothioamide)
- 347908-50-3(1-Piperazinecarbothioamide,N-ethyl-4-methyl-)
- 83547-34-6(1-Piperazinecarbothioamide,N-ethyl-)
- 76033-78-8(1-Piperazinecarbothioamide,N,N,4-trimethyl-)
- 99137-00-5(1-Piperazinecarbothioamide,N-methyl-)
- 60546-76-1(Ethanone,1-(3-methyl-2-thioxo-1-imidazolidinyl)-)
- 5391-52-6(1-Acetylimidazolidinethione)
- 73553-80-7(1-Piperazinecarbothioamide,4-formyl-)